Cas no 2408972-42-7 (tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate)

• Product Name: tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate
• CAS No: 2408972-42-7
• MF: C₁₄H₂₁FN₂O₅S
• MW: 348.390346288681
• CID: 6150391
• PubChem ID: 165703392
• Update Time: 2025-10-28

tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2408972-42-7
• EN300-7548766
• tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate

• Inchi： 1S/C14H21FN2O5S/c1-14(2,3)22-13(19)16-12-9-10(5-6-11(12)15)17-23(20,21)8-4-7-18/h5-6,9,17-18H,4,7-8H2,1-3H3,(H,16,19)
• InChI Key： IVSHNSBSOAUBBO-UHFFFAOYSA-N
• SMILES： S(CCCO)(NC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)F)(=O)=O

Computed Properties

• Exact Mass: 348.11552111g/mol
• Monoisotopic Mass: 348.11552111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų

Additional information on tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate

Introduction to Tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate (CAS No. 2408972-42-7)

Tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate, a compound with the chemical identifier CAS No. 2408972-42-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial development. The structure of this molecule, characterized by its tert-butyl group and the presence of a fluoro-substituted aromatic ring, contributes to its unique pharmacological properties.

The< strong>tert-butyl group, a common moiety in pharmaceuticals, is known for its ability to enhance the metabolic stability of molecules. This feature is particularly valuable in drug design, as it can prevent rapid degradation in vivo, thereby prolonging the half-life of the drug and improving its therapeutic efficacy. The carbamate functional group, on the other hand, is often associated with compounds that possess inhibitory effects on various biological targets. In this context, the carbamate moiety in Tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate likely plays a crucial role in modulating its biological activity.

The presence of a fluoro atom at the 2-position of the aromatic ring is another critical feature that influences the compound's pharmacokinetic and pharmacodynamic properties. Fluorine substitution is widely used in medicinal chemistry due to its ability to enhance binding affinity, metabolic stability, and lipophilicity. The specific positioning of the fluoro atom in Tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate suggests that it may interact with biological targets in a manner that is distinct from non-fluorinated analogs.

The< strong>3-hydroxypropanesulfonamido group adds another layer of complexity to the molecule's structure. This functional group is known for its ability to form hydrogen bonds, which can be critical for interactions with biological targets such as enzymes and receptors. The< strong>3-hydroxypropanesulfonamido moiety may also contribute to the solubility and bioavailability of the compound, which are essential factors for its potential use as a therapeutic agent.

In recent years, there has been growing interest in developing novel compounds that target inflammation and pain management. Tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate has shown promise in preliminary studies as a potential inhibitor of inflammatory pathways. Specifically, it has been found to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. By inhibiting these enzymes, the compound may help reduce inflammation and alleviate associated symptoms.

The< strong>N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl] portion of the molecule appears to be particularly important for its biological activity. The combination of the< strong>fluoro atom and the< strong>3-hydroxypropanesulfonamido group likely creates a unique binding profile that allows the compound to interact effectively with its target proteins. This interaction may lead to a range of therapeutic effects, including anti-inflammatory, analgesic, and possibly even anticancer properties.

Ongoing research is exploring additional applications for Tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate beyond its initial discovery. One area of interest is its potential use as an intermediate in the synthesis of more complex pharmaceuticals. The structural features of this compound make it a versatile building block that could be modified to create new drugs with enhanced efficacy or reduced side effects.

Efforts are also being made to optimize the synthesis of Tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate to improve yield and reduce costs. By refining synthetic routes and utilizing green chemistry principles, researchers aim to make this compound more accessible for both research purposes and potential clinical development. These advancements could accelerate the translation of laboratory discoveries into viable therapeutic options for patients worldwide.

The pharmacological profile of Tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate is further enhanced by its favorable pharmacokinetic properties. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution, suggesting that it may be suitable for systemic administration. Additionally, preliminary toxicology studies indicate that it is well-tolerated at therapeutic doses, which bodes well for its future development as a safe and effective drug.

In conclusion, Tert-butyl N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl]carbamate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structure, characterized by key functional groups such as< strong>tert-butyl,< strong>fluoro, and< strong>N-[2-fluoro-5-(3-hydroxypropanesulfonamido)phenyl], contributes to its remarkable biological activity. Ongoing research continues to uncover new possibilities for this compound, making it a promising candidate for future drug development efforts.